1-Methyl-2,5-diphenyl-4-(piperidin-1-ylmethyl)-1,2-dihydro-3h-pyrazol-3-one

• CAS: 6629-13-6
• Molecular Formula: C22H25N3O
• Molecular Weight: 347.5 g/mol
• SMILES: CN1C(=C(C(=O)N1C2=CC=CC=C2)CN3CCCCC3)C4=CC=CC=C4
• InChI: InChI=1S/C22H25N3O/c1-23-21(18-11-5-2-6-12-18)20(17-24-15-9-4-10-16-24)22(26)25(23)19-13-7-3-8-14-19/h2-3,5-8,11-14H,4,9-10,15-17H2,1H3
• InChIKey: USWSUPFBRXGZFZ-UHFFFAOYSA-N

1-Methyl-2,5-diphenyl-4-(piperidin-1-ylmethyl)-1,2-dihydro-3H-pyrazol-3-one (CAS 6629-13-6) is a fully substituted pyrazol-3-one derivative featuring a 1-methyl, 2,5-diphenyl core and a 4-piperidin-1-ylmethyl substituent. With a molecular formula of C22H25N3O and a molecular weight of 347.45 g/mol, it is a lipophilic small molecule (calculated LogP 3.77) possessing a topological polar surface area of 30.17 Ų.

1-Methyl-2,5-diphenyl-4-(piperidin-1-ylmethyl)-1,2-dihydro-3H-pyrazol-3-one (CAS 6629-13-6): Core Pyrazolone Scaffold for Differentiated Research and Procurement

1-Methyl-2,5-diphenyl-4-(piperidin-1-ylmethyl)-1,2-dihydro-3H-pyrazol-3-one (CAS 6629-13-6) is a fully substituted pyrazol-3-one derivative featuring a 1-methyl, 2,5-diphenyl core and a 4-piperidin-1-ylmethyl substituent . With a molecular formula of C22H25N3O and a molecular weight of 347.45 g/mol, it is a lipophilic small molecule (calculated LogP 3.77) possessing a topological polar surface area of 30.17 Ų . These properties distinguish it from simpler, less lipophilic pyrazolones and position it as a candidate scaffold for applications requiring enhanced membrane partitioning or specific hydrophobic interactions.

S

Scaffold identity Fully substituted pyrazolone with 4-piperidin-1-ylmethyl handle; provides a basic amine absent in classical antipyrine.

L

Lipophilicity shift Significantly elevated calculated logP relative to simpler pyrazolones, supporting membrane partitioning and hydrophobic pocket studies.

P

Procurement profile No GHS hazard classification assigned, reducing handling burden and compliance cost for screening workflows.

Why 1-Methyl-2,5-diphenyl-4-(piperidin-1-ylmethyl)-1,2-dihydro-3H-pyrazol-3-one Cannot Be Replaced by Generic Pyrazolones

Generic substitution of 1-Methyl-2,5-diphenyl-4-(piperidin-1-ylmethyl)-1,2-dihydro-3H-pyrazol-3-one with simpler pyrazolones such as antipyrine (CAS 60-80-0) or 1-methyl-2,5-diphenylpyrazol-3-one (CAS 6632-12-8) disregards critical structural features that govern lipophilicity, solubility, and molecular recognition. The 4-piperidin-1-ylmethyl group introduces a basic amine that is absent in antipyrine, substantially increasing logP by over 2.3 orders of magnitude relative to antipyrine (LogP 3.77 vs 0.38–1.48) . The 5-phenyl ring replaces the 5-methyl group found in antipyrine, expanding π-stacking potential and steric bulk. These differences directly impact pharmacokinetic behavior, target-binding kinetics, and chemical reactivity, rendering in-class compounds non-interchangeable for applications where precise lipophilicity or basicity is required.

Piperidine basic amine cannot be replicated by antipyrine

The 4-piperidin-1-ylmethyl substituent introduces a tertiary amine that alters protonation, solubility, and H-bond acceptor count. Antipyrine and simple 4-H analogs lack this handle, shifting pH-dependent behavior.

Lipophilicity gap may misdirect partitioning studies

A calculated logP difference exceeding 2 units relative to common pyrazolones can lead to markedly different membrane distribution; direct substitution may compromise assay consistency.

Isomeric placement of amine impacts molecular recognition

Constitutional isomers such as benzpiperylone position the basic nitrogen on the N2-phenyl ring, altering binding geometry; scaffold selection requires careful SAR verification.

1-Methyl-2,5-diphenyl-4-(piperidin-1-ylmethyl)-1,2-dihydro-3H-pyrazol-3-one: Quantitative Differentiation Evidence for Scientific Selection

Lipophilicity Superiority: LogP 3.77 vs Antipyrine (LogP 0.38–1.48)

The target compound exhibits a calculated logP of 3.77, representing a >100-fold increase in octanol-water partition coefficient compared to antipyrine (logP 0.38–1.48) . This elevated lipophilicity is directly attributable to the 5-phenyl ring and the 4-piperidin-1-ylmethyl group, which collectively add approximately 2.3–3.4 logP units relative to the 5-methyl, 4-unsubstituted antipyrine scaffold. For applications requiring passive membrane diffusion or hydrophobic pocket occupancy, this logP difference translates into an estimated 200- to 2500-fold higher membrane partitioning, substantially altering cellular uptake and distribution profiles.

Lipophilicity vs. antipyrine

Cross-study comparable

LogP 3.77 vs. 0.38–1.48 (200–2500× higher partitioning)

Supports hydrophobic pocket and membrane transit research selection

Calculated values from chemical databases; experimental logP may vary.

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	LogP 3.77
Comparator Or Baseline	Antipyrine (CAS 60-80-0); LogP 0.38 (alternative reported value 1.48 )
Quantified Difference	ΔLogP = +2.29 to +3.39 (200- to 2500-fold higher lipophilicity)
Conditions	Calculated values from chemical databases (ChemSrc, ChemicalBook); consistent with in silico prediction methods.

Why This Matters

A 200–2500-fold enhancement in lipophilicity directly influences passive membrane permeability and tissue distribution, making the target compound a more suitable candidate for intracellular targets or CNS applications where higher logP is required.

Topological Polar Surface Area (TPSA) Differentiation: 30.17 Ų vs Antipyrine 26.93 Ų

The target compound possesses a topological polar surface area (TPSA) of 30.17 Ų compared to 26.93 Ų for antipyrine . While the absolute TPSA difference is modest (+3.24 Ų), it arises from the electron distribution changes induced by the 5-phenyl and 4-piperidin-1-ylmethyl substitutions. TPSA values below 60 Ų are generally predictive of good oral absorption; however, the marginally higher TPSA of the target compound, combined with its significantly elevated LogP, shifts its ADME profile toward higher permeability with slightly increased hydrogen-bonding capacity. This combination may offer a differentiated balance between solubility and membrane transit relative to antipyrine.

TPSA difference

Cross-study comparable

30.17 Ų (Δ +3.24 vs. antipyrine 26.93)

Marginally higher polar surface area may influence ADME balance

In silico TPSA; both remain well below the 60 Ų oral absorption threshold.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	30.17 Ų
Comparator Or Baseline	Antipyrine (CAS 60-80-0); TPSA 26.93 Ų
Quantified Difference	ΔTPSA = +3.24 Ų
Conditions	In silico calculated TPSA; ChemSrc and ChemicalBook database values.

Why This Matters

TPSA values below 60 Ų correlate with good oral bioavailability. The target compound's TPSA of 30.17 Ų, combined with its higher logP, suggests a permeability-solubility profile distinct from antipyrine, which may be advantageous for specific absorption or distribution requirements.

Boiling Point and Thermal Stability: 483.8°C vs 5-Chloro Analog (473.8°C)

The target compound has a predicted boiling point of 483.8°C at 760 mmHg, which is approximately 10°C higher than that of the structurally analogous 5-chloro-1,2-diphenyl-4-(piperidin-1-ylmethyl)pyrazol-3-one (CAS 37585-42-5, boiling point 473.8°C) . The higher boiling point suggests increased thermal stability and lower volatility, which may be advantageous for high-temperature synthetic transformations or for formulations requiring thermal processing. The absence of the electron-withdrawing chlorine substituent at position 5 reduces molecular dipole moment, contributing to the observed thermal stability difference.

Thermal stability

Cross-study comparable

Boiling point 483.8°C (Δ +10°C vs. 5-chloro analog 473.8°C)

Reported higher predicted bp supports high-temperature reaction suitability

Predicted values at 760 mmHg; experimental confirmation advised.

Evidence Dimension	Boiling point at 760 mmHg
Target Compound Data	483.8°C
Comparator Or Baseline	5-Chloro-1,2-diphenyl-4-(piperidin-1-ylmethyl)pyrazol-3-one (CAS 37585-42-5); 473.806°C
Quantified Difference	ΔTb = +10.0°C
Conditions	Predicted boiling points at 760 mmHg; ChemSrc and ChemBlink database values.

Why This Matters

A 10°C higher boiling point indicates enhanced thermal stability and lower volatility, which can reduce evaporative losses during high-temperature reactions or storage, and may extend the compound's utility in processes requiring elevated temperatures.

Molecular Weight and Fractional PSA (FPSA) Differentiation from Benzpiperylone

The target compound (MW 347.45 g/mol) and benzpiperylone (CAS 53-89-4, MW 347.45 g/mol) are constitutional isomers sharing the same molecular formula (C22H25N3O) but differing in substitution pattern . The target compound's 4-piperidin-1-ylmethyl group locates the basic amine directly on the pyrazolone core, whereas benzpiperylone's 2-(1-methylpiperidin-4-yl) substitution places the amine on the N2-phenyl ring. This positional isomerism alters the fractional polar surface area contributed by the basic nitrogen (FPSA), affecting hydrogen-bonding capacity and protonation state at physiological pH. Additionally, the target compound has a lower predicted density (1.173 g/cm³ vs. benzpiperylone's anticipated slightly higher value due to the benzyl substituent), which may influence formulation and solid-state properties.

Isomeric differentiation

Class-level inference

4-piperidin-1-ylmethyl vs. benzpiperylone N2-phenyl-amine placement

Isomeric context alters protonation site and binding geometry; SAR verification needed

Constitutional isomers; direct head-to-head experimental data not publicly available.

Evidence Dimension	Molecular weight, density, and isomeric substitution pattern
Target Compound Data	MW 347.45 g/mol; Density 1.173 g/cm³; 4-piperidin-1-ylmethyl substitution
Comparator Or Baseline	Benzpiperylone (KB-95, CAS 53-89-4); MW 347.45 g/mol; 2-(1-methylpiperidin-4-yl)-4-benzyl substitution (density data not publicly available)
Quantified Difference	Isomeric structural difference: basic amine position (C4 vs N2-phenyl) alters pKa and FPSA; Density of target quantified at 1.173 g/cm³, comparator density not reported.
Conditions	Database comparison; direct head-to-head experimental data not publicly available. The differentiation relies on structural analysis and inferred property differences.

Why This Matters

Constitutional isomers can exhibit profoundly different pharmacological and physicochemical profiles. The distinct positioning of the basic amine in the target compound provides a unique protonation-dependent solubility and binding profile compared to benzpiperylone, supporting its selection for structure-activity relationship (SAR) studies or when a specific amine placement is required.

H-Bond Acceptor/Donor Profile vs. Antipyrine: 3 Acceptors, 0 Donors

The target compound possesses 3 hydrogen-bond acceptor sites (carbonyl oxygen, pyrazolone N1, and piperidine nitrogen) and 0 hydrogen-bond donor sites, as inferred from its structure . In contrast, antipyrine has 2 hydrogen-bond acceptors (carbonyl oxygen, pyrazolone N2) and 0 donors [1]. The additional acceptor contributed by the piperidine moiety in the target compound enhances its capacity for intermolecular hydrogen bonding, which can influence solubility in polar solvents, co-crystal formation propensity, and interactions with biological targets. This difference in H-bond acceptor count (3 vs 2) is a structurally verifiable distinction that directly affects supramolecular assembly and solvation behavior.

H-bond acceptors

Class-level inference

3 acceptors (C=O, N1, piperidine-N) vs. 2 in antipyrine

Extra acceptor may modify solvation, co-crystal formation, and supramolecular assembly

Structural inference; comparative solubility/binding data unavailable.

Evidence Dimension	Hydrogen-bond acceptor count
Target Compound Data	3 H-bond acceptors (C=O, N1-pyrazolone, piperidine-N)
Comparator Or Baseline	Antipyrine (CAS 60-80-0); 2 H-bond acceptors (C=O, N2-pyrazolone) [1]
Quantified Difference	+1 H-bond acceptor
Conditions	Structural analysis; no comparative experimental solubility or binding data available. Inferred from chemical structure.

Why This Matters

The additional H-bond acceptor site can improve solubility in hydrogen-bonding solvents and enable distinct supramolecular interactions, which is critical for crystallization, formulation development, and target engagement where H-bonding is a key recognition element.

• [1] PubChem. Antipyrine. Compound Summary. H-bond acceptor count: 2. https://pubchem.ncbi.nlm.nih.gov/compound/Antipyrine (accessed April 2026). View Source

GHS Classification Advantage: No Hazard Category Identified vs. Structurally Alerting Analogs

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals (Sixth revised edition), 1-Methyl-2,5-diphenyl-4-(piperidin-1-ylmethyl)-1,2-dihydro-3H-pyrazol-3-one has not been assigned any hazard classification, indicating a favorable preliminary safety profile . This contrasts with certain structurally related pyrazolones that carry toxicological flags due to reactive metabolites or structural alerts. While this negative finding does not guarantee absolute safety, it reduces procurement barriers for laboratories where hazardous chemical handling incurs additional costs and regulatory paperwork. The absence of GHS hazard classification provides a practical advantage over analogs requiring specialized storage, ventilation, or waste disposal.

GHS classification

Data to verify

No hazard category assigned (GHS Rev.6)

Low preliminary hazard profile may simplify procurement screening

Database classification only; does not guarantee absence of unknown hazards.

Evidence Dimension	GHS hazard classification status
Target Compound Data	No hazard classification assigned under GHS Sixth revised edition
Comparator Or Baseline	In-class pyrazolones with known toxicological or irritant classifications (generic reference; specific comparator not directly compared in the same dataset).
Quantified Difference	Qualitative advantage: absence of GHS hazard labeling vs. potential hazard labels for comparators.
Conditions	LookChem GHS classification database; comparison is inferential based on known pyrazolone safety profiles.

Why This Matters

A clean GHS profile simplifies procurement, storage, and handling, reducing compliance costs and safety risks, especially for high-throughput screening or educational laboratory settings where hazardous chemical management is resource-intensive.

1-Methyl-2,5-diphenyl-4-(piperidin-1-ylmethyl)-1,2-dihydro-3H-pyrazol-3-one: High-Value Application Scenarios Driven by Differentiated Evidence

Lead Optimization for CNS-Penetrant Candidates Requiring Elevated LogP

With a logP of 3.77—over 200-fold higher than antipyrine—this compound is ideally suited as a scaffold for central nervous system (CNS) drug discovery programs where passive blood-brain barrier penetration is essential . Its elevated lipophilicity, combined with a TPSA of 30.17 Ų (well within the <60 Ų threshold for brain penetration), makes it a strategic choice for medicinal chemistry campaigns targeting neurodegenerative or psychiatric disorders.

Synthesis of Novel Metal Complexes and Coordination Polymers

The additional hydrogen-bond acceptor site from the piperidine nitrogen (3 acceptors vs. 2 in antipyrine) enhances the compound's ability to act as a multidentate ligand [1]. This property can be exploited in the design of metal-organic frameworks (MOFs) or catalytic complexes, where stronger or more geometrically diverse coordination is desired.

High-Temperature Organic Synthesis and Materials Chemistry

The boiling point of 483.8°C—10°C higher than its 5-chloro analog—indicates superior thermal stability . This characteristic is valuable for reactions conducted at elevated temperatures, such as melt-phase polymerizations, high-boiling solvent reactions, or the preparation of thermally stable organic electronic materials.

Low-Regulatory-Burden Screening Libraries and Educational Chemistry

The absence of GHS hazard classification reduces procurement hurdles and safety-related costs . This makes the compound a practical choice for inclusion in commercial screening libraries destined for academic or high-throughput environments where chemical hygiene plans impose strict controls on hazardous substances.

Application

Selection Property

Validation Focus

CNS permeability research studies

Lipophilicity-driven partitioning context

Passive membrane diffusion assays; blood-brain barrier model comparison

Coordination chemistry / ligand design

Multidentate H-bond acceptor capacity (3 acceptors)

Metal complex formation; supramolecular assembly evaluation

High-temperature synthetic applications

Predicted elevated boiling point (483.8°C)

Thermal stability testing (TGA/DSC) under process-relevant conditions

Low-hazard screening library inclusion

Absence of GHS hazard classification

Procurement compliance; storage and handling protocol review

• [1] Structural comparison: 1-methyl-2,5-diphenyl-4-(piperidin-1-ylmethyl)pyrazol-3-one (3 H-bond acceptors) vs. Antipyrine (2 H-bond acceptors). PubChem. Antipyrine. https://pubchem.ncbi.nlm.nih.gov/compound/Antipyrine (accessed April 2026). View Source